Cas no 2172105-27-8 (5-Propyl-2-(trifluoromethyl)oxolane-3-carboxylic acid)

• Product Name: 5-Propyl-2-(trifluoromethyl)oxolane-3-carboxylic acid
• CAS No: 2172105-27-8
• MF: C₉H₁₃F₃O₃
• MW: 226.192933797836
• CID: 5769551
• PubChem ID: 165571410
• Update Time: 2023-11-15

5-Propyl-2-(trifluoromethyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1609574
• 5-propyl-2-(trifluoromethyl)oxolane-3-carboxylic acid
• 2172105-27-8
• 5-Propyl-2-(trifluoromethyl)oxolane-3-carboxylic acid

• Inchi： 1S/C9H13F3O3/c1-2-3-5-4-6(8(13)14)7(15-5)9(10,11)12/h5-7H,2-4H2,1H3,(H,13,14)
• InChI Key： JWVCIFMDBVXUPO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CC(CCC)O1)(F)F

Computed Properties

• Exact Mass: 226.08167876g/mol
• Monoisotopic Mass: 226.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų